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Introduction
2'-Deoxyadenosine 5'-triphosphate (dATP), a fundamental building block for life, is one of the

four deoxyribonucleoside triphosphates (dNTPs) that serve as the monomeric units for DNA

synthesis.[1][2] In cellular processes, DNA polymerases utilize dATP, alongside dGTP, dCTP,

and dTTP, to replicate the genetic blueprint, ensuring the faithful transmission of hereditary

information.[2] Beyond its biological role, high-purity dATP, commonly supplied as a stable

disodium salt, is an indispensable reagent in molecular biology, genetic research, and the

development of novel therapeutics.[1]

This guide provides a comprehensive technical overview of 2'-Deoxyadenosine 5'-
triphosphate disodium salt, focusing on its chemical identity, critical safety data, and

applications for researchers, scientists, and drug development professionals. We will delve into

the causality behind handling and storage protocols, the importance of reagent purity in

experimental outcomes, and its functional role in cornerstone laboratory techniques.
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Section 1: Core Chemical Identity and
Physicochemical Properties
The precise identification and understanding of a reagent's properties are paramount for its

effective and safe use. The disodium salt of dATP is favored in laboratory settings due to its

enhanced water solubility and stability compared to its free acid form.[3]

Key Chemical Identifiers
Property Value Source(s)

Chemical Name
2'-Deoxyadenosine 5'-

triphosphate disodium salt
[4][5][6]

Synonyms dATP disodium salt, dATP·Na2 [5][6]

CAS Number 74299-50-6 [4][5][7]

EC Number 277-809-2 [4][8]

Molecular Formula C₁₀H₁₄N₅Na₂O₁₂P₃ [4][5]

Molecular Weight 535.15 g/mol [4][5][6]

Physicochemical Characteristics
The physical state and stability of dATP disodium salt dictate its storage and handling

requirements. It is typically supplied as a white, odorless powder or as a ready-to-use aqueous

solution.[4][9][10]

Appearance: White powder or a clear, colorless solution.[4][9][11]

Solubility: Readily soluble in water, with concentrations of 50 mg/mL achievable.[4]

Purity: For molecular biology applications, purity should exceed 99% as determined by

HPLC.[1][2][12] The reagent must be free from nuclease, human, and E. coli DNA

contamination.[1][2]

Stability and Storage: Optimal long-term storage is at -20°C.[1][4][11] While short-term

exposure to ambient temperatures is possible, repeated freeze-thaw cycles should be
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avoided to maintain integrity; for this reason, aliquoting is highly recommended.[1][11][13]

Lithium salt preparations of dNTPs may offer greater resistance to freeze-thaw cycles.[12]

[13]

Section 2: Comprehensive Safety Data and Handling
Protocols
While 2'-Deoxyadenosine 5'-triphosphate disodium salt is not classified as a hazardous

substance according to Regulation (EC) No 1272/2008, prudent laboratory practices are

essential.[8][10][14] Adherence to safety protocols ensures operator safety and prevents

reagent contamination.

Hazard Identification and Classification
GHS Classification: Not a hazardous substance or mixture.[10][14]

Potential Hazards: While not classified as hazardous, handling the powder form can

generate dust, which should be avoided.[8][15] In case of fire, the compound is combustible

and may produce hazardous decomposition products such as nitrogen oxides and sodium

oxides.[8][9]

Safe Handling and Personal Protective Equipment (PPE)
The following protocols are designed to minimize exposure and maintain the sterility and

integrity of the reagent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.baseclick.eu/science/glossar/datp/
https://www.meridianbioscience.com/uploads/MDX063-dATP-Product-Handling-Guide-V1.pdf
https://www.meridianbioscience.com/uploads/MDX046-dATP-100mM-Product-Handling-Guide-V1.pdf
https://www.bioline.com/datp.html
https://www.meridianbioscience.com/uploads/MDX046-dATP-100mM-Product-Handling-Guide-V1.pdf
https://www.benchchem.com/product/b15550751/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-deoxyadenosine-5-triphosphate-datp-disodium-salt
https://www.carlroth.com/medias/SDB-K050-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxNzE1Nzh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyaG1ZeTlvTnprdk9Ea3hOREk0TXpjNU1ETTJOaTV3WkdZfDA2NGY3OWE1ZGFmMjhhNDk2NWIzZDU0ZGZlMGY5OWYxZTA2NzJmMmRkYjljNzZlNWE5MTk0NmE1ZGM2MGQ1ZTg
https://www.flinnsci.com/sds_18-adenosine-triphosphate-disodium-salt/sds_18/
https://cdn.caymanchem.com/cdn/msds/32566m.pdf
https://www.flinnsci.com/sds_18-adenosine-triphosphate-disodium-salt/sds_18/
https://cdn.caymanchem.com/cdn/msds/32566m.pdf
https://www.carlroth.com/medias/SDB-K050-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxNzE1Nzh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyaG1ZeTlvTnprdk9Ea3hOREk0TXpjNU1ETTJOaTV3WkdZfDA2NGY3OWE1ZGFmMjhhNDk2NWIzZDU0ZGZlMGY5OWYxZTA2NzJmMmRkYjljNzZlNWE5MTk0NmE1ZGM2MGQ1ZTg
https://www.cdhfinechemical.com/images/product/msds/136_1010872829_%E2%80%A2Adenosine-5-TriphosphateDisodiumSalt(ATP-Na2)-CASNO-987-65-5-MSDS.pdf
https://www.carlroth.com/medias/SDB-K050-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxNzE1Nzh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyaG1ZeTlvTnprdk9Ea3hOREk0TXpjNU1ETTJOaTV3WkdZfDA2NGY3OWE1ZGFmMjhhNDk2NWIzZDU0ZGZlMGY5OWYxZTA2NzJmMmRkYjljNzZlNWE5MTk0NmE1ZGM2MGQ1ZTg
https://www.fishersci.com/store/msds?partNumber=AAJ64045&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precaution Category Recommended Action Rationale

Engineering Controls Work in a well-ventilated area.
To minimize inhalation of any

aerosols or dust.[15][16]

Eye/Face Protection
Wear safety glasses or

chemical safety goggles.

To prevent accidental splashes

to the eyes.[4][9][15]

Skin Protection
Wear appropriate protective

gloves (e.g., nitrile).

To avoid skin contact and

prevent contamination of the

reagent.[4][9][15]

Body Protection Wear a lab coat.

To protect personal clothing

and prevent skin exposure.[9]

[15]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in work areas.

Standard good laboratory

practice to prevent ingestion

and cross-contamination.[8][9]

[15]

Step-by-Step Protocols
Protocol 1: Reconstitution of Lyophilized dATP Powder

Preparation: Before opening, briefly centrifuge the vial to collect all the powder at the bottom.

This prevents loss of material that may be on the cap or threads.

Reconstitution: Add nuclease-free water or a suitable buffer (e.g., Tris-HCl) to the desired

final concentration (typically 100 mM).[1]

Dissolution: Vortex briefly to ensure the powder is fully dissolved. The resulting solution

should be clear and colorless.[4]

Aliquoting and Storage: Dispense the solution into smaller, single-use aliquots in sterile,

nuclease-free tubes. Store immediately at -20°C.[11][13] This self-validating step is critical to

preserve the reagent's stability by preventing multiple freeze-thaw cycles.[13]

Protocol 2: Emergency and First Aid Procedures
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After Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[8]

After Skin Contact: Wash off with soap and plenty of water.[15]

After Eye Contact: Rinse cautiously with water for several minutes.[8][10]

After Swallowing: Rinse mouth with water. Call a physician if you feel unwell.[8][10]

Accidental Spills: For solid spills, pick up mechanically without creating dust. For liquid spills,

wipe up with a damp towel, place in a sealed container for disposal, and wash the spill site.

[10][15]

Section 3: Applications in Research and Drug
Development
dATP is a cornerstone reagent for any workflow involving DNA synthesis.[17] Its primary

function is to serve as a substrate for DNA polymerases, which catalyze the formation of

phosphodiester bonds, extending a growing DNA strand.[2]

Core Function in Enzymatic DNA Synthesis
The fidelity and efficiency of DNA synthesis reactions are directly dependent on the availability

of high-purity dNTPs. Imbalances in the cellular pools of dNTPs can lead to replication errors

and mutations.[1] In vitro, providing an optimized concentration of dATP and other dNTPs is

critical for the performance of enzymes in applications such as:

Polymerase Chain Reaction (PCR) and Real-Time PCR (qPCR)[1]

cDNA Synthesis and Reverse Transcription PCR (RT-PCR)[1]

DNA Sequencing (Sanger and Next-Generation)[1][11]

DNA Labeling and Probe Generation[1]

Whole Genome Amplification (WGA) and Multiple Displacement Amplification (MDA)[1]
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Experimental Workflow: Polymerase Chain Reaction
(PCR)
PCR is a technique used to amplify a specific segment of DNA exponentially. The process

relies on a thermostable DNA polymerase, primers, and a supply of dNTPs, including dATP.

Workflow Diagram: Standard PCR Protocol

Reaction Setup

Thermal Cycling

Analysis

Prepare Master Mix:
- Buffer

- dNTPs (incl. dATP)
- MgCl2

- Polymerase
- Primers

Aliquot Mix
to PCR Tubes

Add DNA
Template

Denaturation
(~95°C)

Annealing
(~55-65°C)

Extension
(~72°C)

Repeat 25-35x

Agarose Gel
Electrophoresis

Visualize DNA
(e.g., UV light)

Click to download full resolution via product page

Caption: A standard workflow for PCR, from reaction setup to final analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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